Cas no 1706549-37-2 (tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate
• CAS No: 1706549-37-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6076660
• PubChem ID: 112650445
• Update Time: 2025-10-31

tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate
• EN300-1229213
• 1706549-37-2

• Inchi： 1S/C13H20N2O2/c1-9-6-5-7-15-11(9)8-10(14)12(16)17-13(2,3)4/h5-7,10H,8,14H2,1-4H3
• InChI Key： RSSULHWEINWKJG-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C(C)=CC=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Additional information on tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate

Recent Advances in the Study of tert-Butyl 2-Amino-3-(3-Methylpyridin-2-yl)Propanoate (CAS: 1706549-37-2)

In recent years, the compound tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate (CAS: 1706549-37-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and amino acid ester functionalities, has shown promise in various applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as asymmetric hydrogenation, to achieve enantioselective synthesis, which is critical for its application in chiral drug development. The compound's structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory diseases.

Biological evaluations of tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate have revealed its potential as a modulator of key signaling pathways. In vitro studies demonstrate its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease states. These interactions suggest that the compound could serve as a scaffold for the development of novel therapeutics, particularly in oncology and immunology.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate. The compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Additionally, its low toxicity profile in animal models underscores its potential for clinical translation.

In conclusion, tert-butyl 2-amino-3-(3-methylpyridin-2-yl)propanoate (CAS: 1706549-37-2) represents a promising chemical entity with broad applicability in pharmaceutical research. Ongoing studies are focused on elucidating its mechanism of action and optimizing its therapeutic efficacy. The compound's versatility and favorable properties position it as a valuable tool for future drug discovery efforts.